Cas no 6018-20-8 (Benzoic acid, 4-amino-2-hydroxy-, propyl ester)
6018-20-8 structure
Product Name:Benzoic acid, 4-amino-2-hydroxy-, propyl ester
CAS No:6018-20-8
MF:C10H13NO3
MW:195.215122938156
CID:1618934
PubChem ID:22096615
Update Time:2025-04-21
Benzoic acid, 4-amino-2-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-amino-2-hydroxy-, propyl ester
- propyl 4-amino-2-hydroxybenzoate
- DTXSID30622395
- SCHEMBL1480073
- propyl 4-amino-2-hydroxy-benzoate
- Oprea1_338410
- 6018-20-8
-
- Inchi: 1S/C10H13NO3/c1-2-5-14-10(13)8-4-3-7(11)6-9(8)12/h3-4,6,12H,2,5,11H2,1H3
- InChI Key: BGAFTBFFBLVMCB-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1O)N)=O)CCC
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- PSA: 72.55
Benzoic acid, 4-amino-2-hydroxy-, propyl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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